Cas no 2172270-07-2 (methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate)

• Product Name: methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate
• CAS No: 2172270-07-2
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6519057
• PubChem ID: 165589814
• Update Time: 2025-07-29

methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate
• EN300-1613314
• methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine-7-carboxylate
• 2172270-07-2

• Inchi： 1S/C10H15N3O3/c1-16-10(15)7-2-3-8-11-12-9(6-14)13(8)5-4-7/h7,14H,2-6H2,1H3
• InChI Key： IAEQJLYHPPHWIM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2=NN=C(CO)N2CC1)=O

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate

Recent Advances in the Study of Methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate (CAS: 2172270-07-2)

In recent years, the compound methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate (CAS: 2172270-07-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazoloazepine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

The structural complexity of this compound, featuring both a hydroxymethyl and a carboxylate ester functional group, makes it a versatile intermediate in medicinal chemistry. Recent studies have focused on its synthesis, optimization, and biological evaluation, aiming to exploit its pharmacophoric properties for drug discovery. The compound's ability to interact with specific enzymes and receptors has been a key area of investigation, with several research groups reporting its efficacy in preclinical models.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate exhibit selective inhibition against certain kinase targets, offering a potential avenue for the design of next-generation therapeutics.

In addition to its role in kinase inhibition, this compound has also been explored for its potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in a wide range of physiological processes, making them attractive targets for drug development. Preliminary studies suggest that the triazoloazepine core of the compound may serve as a scaffold for designing GPCR ligands with improved selectivity and potency.

The synthesis of methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate has been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have facilitated the production of larger quantities of the compound, enabling more extensive biological testing and structure-activity relationship (SAR) studies. The availability of high-purity samples has also allowed for detailed characterization of its physicochemical properties, which are critical for its further development as a drug candidate.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation into its applications.

In conclusion, methyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate (CAS: 2172270-07-2) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies, paving the way for its eventual clinical use.